1-(6-Fluoropyridin-3-yl)-N-methylmethanamine

• CAS No.: 120740-03-6
• Molecular Formula: C7H9FN2
• Molecular Weight: 140.16 g/mol
• IUPAC Name: 1-(6-fluoropyridin-3-yl)-N-methylmethanamine
• InChI: InChI=1S/C7H9FN2/c1-9-4-6-2-3-7(8)10-5-6/h2-3,5,9H,4H2,1H3
• InChI Key: FGIMOABAGJTCSV-UHFFFAOYSA-N
• SMILES: CNCC1=CN=C(C=C1)F
• Synonyms: 3-Pyridinemethanamine,6-fluoro-N-methyl-(9CI)

Description

1-(6-Fluoropyridin-3-yl)-N-methylmethanamine, also known as this compound, is a useful research compound. Its molecular formula is C7H9FN2 and its molecular weight is 140.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2.5 g of 40% aqueous methylamine solution and 30 ml of CH3CN was added dropwise 3.0 g of crude (6-fluoro-3-pyridyl)methyl bromide with constant stirring. The mixture was allowed to stand at room temperature overnight and concentrated under reduced pressure. The residue was extracted with AcOEt and the extract was dried over MgSO4 and concentrated. The procedure gave 1.35 g of the title compound as a crude orange-colored oil.